Cas no 2137723-76-1 (5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2137723-76-1
• MF: C₁₄H₁₄FNO₄
• MW: 279.263667583466
• CID: 6159730
• PubChem ID: 165749368
• Update Time: 2025-06-15

5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137723-76-1
• 5-fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid
• EN300-703774
• 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C14H14FNO4/c1-3-6-20-13-9(14(17)18)7-8-10(15)4-5-11(19-2)12(8)16-13/h4-5,7H,3,6H2,1-2H3,(H,17,18)
• InChI Key： PVKMAMQWKSRMRW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=CC(C(=O)O)=C(N=2)OCCC)OC

Computed Properties

• Exact Mass: 279.09068609g/mol
• Monoisotopic Mass: 279.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid

Introduction to 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic Acid (CAS No. 2137723-76-1)

5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid, identified by the CAS number 2137723-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug development.

The molecular structure of 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and potential therapeutic benefits. The presence of a fluoro substituent at the 5-position, a methoxy group at the 8-position, and a propoxy group at the 2-position enhances its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom in particular is known to improve metabolic stability and binding affinity, which are critical factors in drug design. The methoxy and propoxy groups further modulate the electronic and steric properties of the molecule, allowing for precise tuning of its biological activity.

Current research in the field of medicinal chemistry has highlighted the potential of 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various enzymatic pathways involved in disease progression. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on kinases and other enzymes relevant to cancer cell proliferation.

The propoxy group at the 2-position of the quinoline core is particularly noteworthy, as it can influence both solubility and bioavailability. This feature makes 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid a versatile scaffold for designing prodrugs or derivatives with improved pharmacokinetic profiles. Such modifications are essential for enhancing drug delivery and ensuring optimal therapeutic efficacy.

Advances in computational chemistry and molecular modeling have also facilitated the rational design of analogs based on 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid. These tools allow researchers to predict binding interactions and optimize molecular structures for better target engagement. The integration of machine learning algorithms has further accelerated the discovery process, enabling high-throughput screening of potential drug candidates.

The synthesis of 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical models. Its ability to modulate key signaling pathways suggests potential applications in treating a range of diseases, including neurological disorders and autoimmune conditions. Further studies are underway to elucidate its mechanism of action and assess its safety profile.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The unique electronic properties of fluorine allow for strong hydrogen bonding interactions with biological targets, enhancing both potency and selectivity. In the case of 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid, these interactions may contribute to its observed biological activity.

In conclusion, 5-Fluoro-8-methoxy-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137723-76-1) represents a significant advancement in quinoline-based drug development. Its structural features, combined with emerging research findings, position it as a valuable asset in the quest for novel therapeutic interventions. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing unmet medical needs.